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Compound of Interest

Compound Name:
Methyl 2-cyano-2-

propylpentanoate

CAS No.: 66546-92-7

Cat. No.: B1590696

Get Quote

CAS Number: 66546-92-7 Synonyms: 2-Cyano-2-propylpentanoic acid methyl ester; Methyl

2,2-dipropylcyanoacetate (derivative context) Primary Application: Pharmaceutical intermediate

(Valproic Acid synthesis)[1]

Executive Summary & Risk Profile
Methyl 2-cyano-2-propylpentanoate is an aliphatic nitrile-ester used primarily as a precursor

in the synthesis of anticonvulsant drugs like Valproic Acid. Unlike simple organic solvents, its

disposal requires strict adherence to protocols governing functionalized nitriles.

While chemically stable under ambient conditions, improper disposal poses two specific risks:

Hydrolytic Instability: In the presence of strong acids or bases, the nitrile group (

) can hydrolyze. While less reactive than simple cyanide salts, the potential for releasing
toxic byproducts or heat necessitates segregation from corrosive waste streams.
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Organic combustibility: As an ester, it contributes to the ignitable waste load (Flash Point

typically >90°C, varying by purity).

Hazardous Properties Table
Property Specification Operational Implication

Physical State Colorless to pale yellow liquid
Use liquid waste containment

(HDPE/Glass).

Reactivity
Incompatible with Strong

Oxidizers, Acids, Bases

CRITICAL: Do NOT mix with

acidic waste streams (risk of

HCN evolution).

Toxicity
Irritant (Skin/Eye), Harmful if

swallowed

Standard PPE (Nitrile gloves,

Goggles) required.

Waste Class Non-Halogenated Organic

Segregate from halogenated

solvents (e.g., DCM,

Chloroform).

Pre-Disposal Stabilization & Segregation
Effective disposal begins at the bench. You must segregate this chemical at the point of

generation to prevent cross-reactivity in the central waste stream.

The "No-Acid" Rule
Never dispose of Methyl 2-cyano-2-propylpentanoate in a container designated for "Acidic

Organic Waste" or "Aqueous Acid Waste."

Mechanism of Danger: Acidic hydrolysis of the nitrile group can theoretically generate

Hydrogen Cyanide (HCN) gas or ammonium salts depending on water content and pH.

Correct Action: Designate a specific "Non-Halogenated Organic" waste container. If the

waste contains trace acids from a reaction workup, it must be neutralized to pH 7–9 before

addition to the solvent waste container.

Storage for Pickup
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Container Material: High-Density Polyethylene (HDPE) or Borosilicate Glass. Avoid metal

containers if the waste is potentially wet or corrosive.

Headspace: Leave at least 10-15% headspace in the container to allow for thermal

expansion.

Labeling: Mark clearly as "Hazardous Waste - Organic Nitrile."

Step-by-Step Disposal Workflow
This protocol ensures compliance with EPA standards (40 CFR) and general laboratory safety

guidelines.

Phase 1: Waste Assessment
Check Purity: Is the material pure Methyl 2-cyano-2-propylpentanoate, or is it a reaction

mixture?

If Pure: Proceed to Phase 2.

If Mixture: Identify all co-solvents. If halogenated solvents (DCM, Chloroform) are present

>2%, move to Halogenated Waste stream. If oxidizers are present, quench them first.

Phase 2: Containerization
Select Container: Use a dedicated 4L or 10L HDPE waste carboy.

Secondary Containment: Place the carboy in a polyethylene spill tray.

Transfer: Pour waste using a funnel to prevent spillage. Do not use the same funnel used for

acidic waste.

Phase 3: Labeling & Documentation
Attach a hazardous waste tag with the following details:

Chemical Name: Methyl 2-cyano-2-propylpentanoate (Write out in full; do not use

abbreviations).
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Hazards: Check "Toxic" and "Ignitable/Flammable."

Composition: If a mixture, list percentages (e.g., "90% Toluene, 10% Methyl 2-cyano-2-
propylpentanoate").

Phase 4: Final Destruction
Method: The standard industry disposal method for this compound is High-Temperature

Incineration with scrubber systems. This ensures the complete destruction of the nitrile group

into

and

, preventing environmental release.

Logistics: Contact your facility's EHS (Environmental Health & Safety) department for pickup.

[2] Do not transport large volumes personally.

Visual Workflow: Disposal Decision Tree
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Caption: Decision logic for segregating Methyl 2-cyano-2-propylpentanoate waste streams to

prevent incompatibility.

Emergency Procedures
Spill Response (Small Scale < 500 mL)

Evacuate & Ventilate: Clear the immediate area.[3] Open fume hoods to maximum draw.

PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles.

Absorb: Use an inert absorbent material (vermiculite, dry sand, or commercial organic spill

pads). Do not use sawdust (combustible).

Collect: Scoop absorbed material into a wide-mouth jar. Label as "Debris from Methyl 2-
cyano-2-propylpentanoate Spill."

Clean: Wash the surface with a mild detergent and water. Collect the rinsate as chemical

waste.

Exposure First Aid[3]
Skin Contact: Immediately wash with soap and copious water for 15 minutes. Remove

contaminated clothing.[3][4][5][6][7]

Eye Contact: Rinse cautiously with water for 15 minutes.[3][8] Remove contact lenses if

present.[4][5][7][8]

Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

Synthesis Context & Chemical Fate
Understanding where this chemical comes from helps in managing its waste. It is typically an

intermediate in the alkylation of cyanoacetate.
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Caption: Synthesis pathway showing Methyl 2-cyano-2-propylpentanoate as the key

intermediate before conversion to Valproic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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